molecular formula C7H9N3O B3196006 2-Methoxy-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine CAS No. 947305-13-7

2-Methoxy-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine

Cat. No. B3196006
CAS RN: 947305-13-7
M. Wt: 151.17 g/mol
InChI Key: RJOIPLYQYPCIKX-UHFFFAOYSA-N
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Description

  • ChemSpider ID : 25076708

Synthesis Analysis

The synthesis of this compound involves the condensation of 6-aminopyrimidines with ethoxymethylenemalonic ester, followed by cyclization at position 5 of the pyrimidine ring at high temperature .


Molecular Structure Analysis

The molecular structure of 2-Methoxy-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine is depicted below:


Chemical Reactions Analysis

The compound has been studied for its inhibitory activity against Ataxia telangiectasia and Rad3-related (ATR) kinase, a key protein in the DNA damage response. Among the derivatives, compound 5g exhibits an impressive IC50 value of 0.007 μM against ATR kinase. In vitro, it displays good anti-tumor activity and significantly reduces the phosphorylation level of ATR and its downstream signaling protein .


Physical And Chemical Properties Analysis

  • NMR Spectra : Notable peaks in the 1H NMR spectrum include 12.1 ppm (NH), 7.51–8.10 ppm (Ar–H), and 3.78 ppm (OCH3)

Mechanism of Action

ATR kinase plays a crucial role in sensing replication stress (RS) within the DNA damage response. Inhibition of ATR has been considered a potential target for cancer therapy2-Methoxy-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine acts as an ATR inhibitor, providing a promising lead compound for subsequent drug discovery targeting ATR kinase .

properties

IUPAC Name

2-methoxy-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H9N3O/c1-11-7-9-3-5-2-8-4-6(5)10-7/h3,8H,2,4H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RJOIPLYQYPCIKX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=NC=C2CNCC2=N1
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H9N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40717307
Record name 2-Methoxy-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40717307
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

151.17 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

947305-13-7
Record name 2-Methoxy-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40717307
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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